3,3'-Diindolylmethane
3,3'-Diindolylmethane
3,3'-diindolylmethane is a member of indoles. It has a role as an antineoplastic agent and a P450 inhibitor.
Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others.
3,3'-Diindolylmethane is a natural product found in Brassica oleracea, Arundina graminifolia, and other organisms with data available.
Diindolylmethane is a phytonutrient and plant indole found in cruciferous vegetables including broccoli, Brussels sprouts, cabbage, cauliflower and kale, with potential anti-androgenic and antineoplastic activities. As a dimer of indole-3-carbinol, diindolylmethane (DIM) promotes beneficial estrogen metabolism in both sexes by reducing the levels of 16-hydroxy estrogen metabolites and increasing the formation of 2-hydroxy estrogen metabolites, resulting in increased antioxidant activity. Although this agent induces apoptosis in tumor cells in vitro, the exact mechanism by which DIM exhibits its antineoplastic activity in vivo is unknown.
Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others.
3,3'-Diindolylmethane is a natural product found in Brassica oleracea, Arundina graminifolia, and other organisms with data available.
Diindolylmethane is a phytonutrient and plant indole found in cruciferous vegetables including broccoli, Brussels sprouts, cabbage, cauliflower and kale, with potential anti-androgenic and antineoplastic activities. As a dimer of indole-3-carbinol, diindolylmethane (DIM) promotes beneficial estrogen metabolism in both sexes by reducing the levels of 16-hydroxy estrogen metabolites and increasing the formation of 2-hydroxy estrogen metabolites, resulting in increased antioxidant activity. Although this agent induces apoptosis in tumor cells in vitro, the exact mechanism by which DIM exhibits its antineoplastic activity in vivo is unknown.
Brand Name:
Vulcanchem
CAS No.:
1968-05-4
VCID:
VC21536388
InChI:
InChI=1S/C17H14N2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11,18-19H,9H2
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43
Molecular Formula:
C17H14N2
Molecular Weight:
246.31 g/mol
3,3'-Diindolylmethane
CAS No.: 1968-05-4
Cat. No.: VC21536388
Molecular Formula: C17H14N2
Molecular Weight: 246.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,3'-diindolylmethane is a member of indoles. It has a role as an antineoplastic agent and a P450 inhibitor. Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others. 3,3'-Diindolylmethane is a natural product found in Brassica oleracea, Arundina graminifolia, and other organisms with data available. Diindolylmethane is a phytonutrient and plant indole found in cruciferous vegetables including broccoli, Brussels sprouts, cabbage, cauliflower and kale, with potential anti-androgenic and antineoplastic activities. As a dimer of indole-3-carbinol, diindolylmethane (DIM) promotes beneficial estrogen metabolism in both sexes by reducing the levels of 16-hydroxy estrogen metabolites and increasing the formation of 2-hydroxy estrogen metabolites, resulting in increased antioxidant activity. Although this agent induces apoptosis in tumor cells in vitro, the exact mechanism by which DIM exhibits its antineoplastic activity in vivo is unknown. |
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| CAS No. | 1968-05-4 |
| Molecular Formula | C17H14N2 |
| Molecular Weight | 246.31 g/mol |
| IUPAC Name | 3-(1H-indol-3-ylmethyl)-1H-indole |
| Standard InChI | InChI=1S/C17H14N2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11,18-19H,9H2 |
| Standard InChI Key | VFTRKSBEFQDZKX-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43 |
| Appearance | Solid powder |
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